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The following table summarizes the quantitative data available from clinical trials:

Adverse
Event

Incidence (Any
Grade)

Source (Trial) Notes

Dry Mouth 27% FIDES-01 (Phase 2)
[1] [2]

Majority of events were low grade
(Grade 1 or 2).

Dry Eye 23% FIDES-01 (Phase 2)
[1] [2]

Majority of events were low grade
(Grade 1 or 2).

These adverse events are recognized as on-target class effects of FGFR inhibition [3] [4]. The available data

indicates that with Derazantinib, these side effects occur with a low incidence compared to other FGFR

inhibitors and are typically mild to moderate in severity [4] [2].

Proposed Management Strategies for Oral and Ocular
AEs

While direct references for Derazantinib are limited, the following strategies are recommended for

managing similar side effects from FGFR inhibitors in general [3].
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For Dry Mouth (Xerostomia)

Salivary Stimulants: Use sugar-free gum or candies to promote natural saliva production.
Mucoprotective Agents & Oral Rinses: Consider pilocarpine or baking soda rinses. Moisturizing

mouth sprays and mucosa-coating agents can also provide relief [3] [5].
General Care: Maintain adequate hydration and practice meticulous oral hygiene.

For Dry Eye (Xerophthalmia)

Lubrication: Regular use of preservative-free artificial tears during the day and lubricating

ointments at night.
Ophthalmology Consultation: For persistent symptoms, referral to an eye care specialist is

recommended. They may prescribe anti-inflammatory eye drops (e.g., cyclosporine).
Environmental Adjustments: Use a humidifier and avoid direct exposure to air conditioning or fans

[3].

Science of FGFR Inhibitor Side Effects

The diagram below illustrates the biological mechanism behind these side effects.
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FGFR signaling is crucial for the normal function and maintenance of various tissues, including the salivary

and lacrimal glands [3]. Derazantinib, as a pan-FGFR inhibitor, targets these receptors not only in cancer

cells but also in healthy tissues. This "on-target" inhibition disrupts the function of these glands, leading to

reduced saliva and tear production, which clinically presents as dry mouth and dry eye [3] [4].

Key Takeaways for Researchers

Monitor and Document: Consistently track the incidence and severity of dry mouth and dry eye in

preclinical and clinical studies using standardized grading scales (e.g., CTCAE).
Proactive Management: Given that these are class effects, consider integrating prophylactic

measures and the management strategies outlined above into study protocols.
Differentiated Profile: Note that Derazantinib appears to have a lower incidence of certain FGFR
inhibitor class effects (like severe hand-foot syndrome, stomatitis, and nail toxicity) compared to
other drugs in its class [4] [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. Preliminary Results from the FIDES-01 Trial: Derazantinib ... [jons-online.com]

2. Derazantinib Shows Clinical Benefit, Manageable Safety ... [pharmacytimes.com]

3. Clinical development and management of adverse events ... [pmc.ncbi.nlm.nih.gov]

4. Derazantinib: an investigational drug for the treatment of ... [pubmed.ncbi.nlm.nih.gov]

5. Interventions for the Prevention of Oral Mucositis in ... [pmc.ncbi.nlm.nih.gov]

To cite this document: Smolecule. [Incidence of Dry Mouth and Dry Eye with Derazantinib].

Smolecule, [2026]. [Online PDF]. Available at:

[https://www.smolecule.com/products/b547998#managing-derazantinib-dry-mouth-dry-eye]

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 4 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC10591034/
https://www.smolecule.com/products/s547998?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC10591034/
https://pubmed.ncbi.nlm.nih.gov/34698609/
https://www.smolecule.com/products/s547998?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/34698609/
https://www.pharmacytimes.com/view/derazantinib-shows-clinical-benefit-manageable-safety-profile-in-patients-with-cholangiocarcinoma
https://www.smolecule.com/products/s547998?utm_src=pdf-custom-synthesis
https://jons-online.com/special-issues-and-supplements/2020/2022-year-in-review-cholangiocarcinoma/preliminary-results-from-the-fides-01-trial-derazantinib-as-a-second-line-treatment-for-icca-with-fgfr2-alterations
https://www.pharmacytimes.com/view/derazantinib-shows-clinical-benefit-manageable-safety-profile-in-patients-with-cholangiocarcinoma
https://pmc.ncbi.nlm.nih.gov/articles/PMC10591034/
https://pubmed.ncbi.nlm.nih.gov/34698609/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9858113/
https://www.smolecule.com/products/b547998#managing-derazantinib-dry-mouth-dry-eye
https://www.smolecule.com/products/b547998#managing-derazantinib-dry-mouth-dry-eye
https://www.smolecule.com/products/b547998#managing-derazantinib-dry-mouth-dry-eye
https://www.smolecule.com/products/s547998?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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